Cas no 617-52-7 (1,4-dimethyl 2-methylidenebutanedioate)

• Product Name: 1,4-dimethyl 2-methylidenebutanedioate
• CAS No: 617-52-7
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• MDL: MFCD00008446
• CID: 38983
• PubChem ID: 24846923
• Update Time: 2025-04-18

1,4-dimethyl 2-methylidenebutanedioate Chemical and Physical Properties

Names and Identifiers

• Dimethyl itaconate
• Dimethyl methylenesuccinate~Itaconic acid dimethyl ester~Methylenebutanedioic acid dimethyl ester
• Dimethyl Itaconate (stabilized with HQ)
• dimethyl 2-methylidenebutanedioate
• Itaconic Acid Dimethyl Ester (stabilized with HQ)
• Dimethyl methylenesuccinate
• Dimethyl 2-methylenesuccinate
• Dimethylitaconate
• Itaconic acid dimethyl ester
• Itaconic acid, dimethyl ester
• Butanedioic acid, methylene-, dimethyl ester
• 1,4-dimethyl 2-methylidenebutanedioate
• Succinic acid, methylene-, dimethyl ester
• 11JIB0YI93
• NSC9385
• ZWWQRMFIZFPUAA-UHFFFAOYSA-N
• Methylenesuccinic acid, dimethyl ester
• 2-Methylene-succinic acid dimethyl ester
• Dimethyl itaconate, 97%
• SCHEMBL74775
• FT-0625083
• AC-24615
• W-105104
• Butanedioic acid, 2-methylene-, 1,4-dimethyl ester
• BCP26657
• NS00022515
• GTPL9939
• AI3-16883
• CHEMBL4750162
• Dimethyl 2-methylenesuccinate #
• Dimethyl Itaconate, (stabilized with HQ)
• AC-907/25014187
• NSC-9385
• F0001-1641
• 617-52-7
• 25587-85-3
• EN300-36428
• HY-W041892
• CS-W022632
• UNII-11JIB0YI93
• NSC 9385
• CCRIS 7232
• STR01598
• ITACONIC ACID, DIMETHYLESTER
• METHYL 4-METHOXY-2-METHYLENE-4-OXOBUTANOATE
• AKOS005622517
• InChI=1/C7H10O4/c1-5(7(9)11-3)4-6(8)10-2/h1,4H2,2-3H
• DIMETHYL-ITACONATE
• EINECS 210-519-6
• Dimethyl itaconate, 99%
• MFCD00008446
• Q63396620
• I0206
• A15702
• DTXSID80210701
• Butanedioic acid, 2-methylene-, dimethyl ester
• BBL010928
• DB-000663
• DTXCID70133192
• NSC-385
• STK801932
• 210-519-6

• MDL： MFCD00008446
• Inchi： 1S/C7H10O4/c1-5(7(9)11-3)4-6(8)10-2/h1,4H2,2-3H3
• InChI Key： ZWWQRMFIZFPUAA-UHFFFAOYSA-N
• SMILES： O(C)C(CC(=C)C(=O)OC)=O
• BRN： 386674

Computed Properties

• Exact Mass: 158.05800
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.124 g/mL at 25 °C(lit.)
• Melting Point: 37-41 °C (lit.)
• Boiling Point: 208 °C(lit.)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: 1.4457 (estimate)
• Water Partition Coefficient: Slightly soluble
• PSA: 52.60000
• LogP: 0.27870
• FEMA: 2457

1,4-dimethyl 2-methylidenebutanedioate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3
• Storage Condition：Store at room temperature
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone